5-fluoro-N-(furan-2-ylmethyl)-2-methylaniline

• Molecular Formula: C12H12FNO
• Molecular Weight: 205.23 g/mol
• IUPAC Name: 5-fluoro-N-(furan-2-ylmethyl)-2-methylaniline
• InChI: InChI=1S/C12H12FNO/c1-9-4-5-10(13)7-12(9)14-8-11-3-2-6-15-11/h2-7,14H,8H2,1H3
• InChI Key: NMZKSNDSQSZBIM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)F)NCC2=CC=CO2

Description

Chemical Structure and Properties 5-Fluoro-N-(furan-2-ylmethyl)-2-methylaniline (CAS: 1415719-13-9) is an aromatic amine derivative with a molecular formula of C₁₂H₁₂FNO and a molecular weight of 205.24 g/mol . The compound features:

• A 5-fluoro-2-methylaniline backbone, where the fluorine atom is meta to the amino group and the methyl group is ortho.

Confirmation of structure would likely involve ¹H-NMR, ¹³C-NMR, and HRMS, as seen in related compounds .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-fluoro-N-(furan-2-ylmethyl)-2-methylaniline typically involves the following steps:

Nitration: The starting material, 2-methylaniline, undergoes nitration to introduce a nitro group at the desired position.

Reduction: The nitro group is then reduced to an amino group.

Fluorination: The amino group is substituted with a fluorine atom using a fluorinating agent such as hydrogen fluoride or a fluorinating reagent.

Furan-2-ylmethylation:

Industrial Production Methods

In an industrial setting, the production of 5-fluoro-N-(furan-2-ylmethyl)-2-methylaniline may involve continuous flow processes to ensure high yield and purity. The use of catalysts and optimized reaction conditions can further enhance the efficiency of the synthesis.

Chemical Reactions Analysis

Types of Reactions

5-fluoro-N-(furan-2-ylmethyl)-2-methylaniline can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding quinones or other oxidized derivatives.

Reduction: Reduction reactions can convert the compound into its corresponding amine or other reduced forms.

Substitution: The fluorine atom or the furan-2-ylmethyl group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are typically used.

Substitution: Nucleophilic substitution reactions often involve reagents like sodium hydride or potassium tert-butoxide.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield quinones, while reduction can produce amines.

Scientific Research Applications

5-fluoro-N-(furan-2-ylmethyl)-2-methylaniline has several scientific research applications:

Medicinal Chemistry: It is explored for its potential as a pharmacophore in drug design, particularly in the development of anti-cancer and anti-inflammatory agents.

Materials Science: The compound is studied for its electronic properties, making it a candidate for use in organic semiconductors and other electronic materials.

Biological Studies: Researchers investigate its interactions with biological targets to understand its mechanism of action and potential therapeutic uses.

Mechanism of Action

The mechanism of action of 5-fluoro-N-(furan-2-ylmethyl)-2-methylaniline involves its interaction with specific molecular targets. The fluorine atom and the furan-2-ylmethyl group play crucial roles in binding to these targets, influencing the compound’s biological activity. The pathways involved may include inhibition of enzymes or modulation of receptor activity, depending on the specific application.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Variations on the Aniline Ring

4-Fluoro-N-(furan-2-ylmethyl)-2-methylaniline (CAS: 418785-68-9)

• Molecular Formula: C₁₂H₁₂FNO (same as the target compound).
• Key Difference : Fluorine substitution at the para position (C4) instead of the meta position (C5).
• Impact : The para-fluoro isomer may exhibit distinct electronic effects, altering reactivity and intermolecular interactions. For example, para-substituted fluoroanilines often display enhanced dipole moments compared to meta isomers, influencing solubility and crystallinity .

5-Chloro-N-(furan-2-ylmethyl)-2-methylaniline

• Molecular Formula: C₁₂H₁₂ClNO.
• Key Difference : Chlorine replaces fluorine at the C5 position.

Variations in the N-Substituent

5-Fluoro-N-[furan-2-yl(phenyl)methyl]-2-methylaniline (CAS: Not provided)

• Molecular Formula: C₁₈H₁₆FNO.
• Key Difference : A benzyl-furan hybrid group replaces the simple furfurylmethyl substituent.
• Impact : The bulky phenyl group may sterically hinder interactions with biological targets or reduce solubility in polar solvents. However, the extended π-system could enhance UV absorption properties .

5-Fluoro-N-(3-fluorobenzyl)-2-methylaniline (CAS: 1019568-49-0)

• Molecular Formula : C₁₄H₁₃F₂N.
• Key Difference : A 3-fluorobenzyl group replaces the furfurylmethyl moiety.

Halogen and Methyl Position Isomers

3-Chloro-N-(furan-2-ylmethyl)-2-methylaniline (CAS: 1019535-45-5)

• Molecular Formula: C₁₂H₁₂ClNO.
• Key Difference : Chlorine at C3 and methyl at C2.
• Impact : The ortho-methyl and meta-chloro arrangement may create steric hindrance, reducing rotational freedom and altering conformational preferences .

Physicochemical and Spectroscopic Comparisons

Table 1: Key Properties of Selected Compounds

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituent Position	Key Spectral Features (NMR)
5-Fluoro-N-(furan-2-ylmethyl)-2-methylaniline	C₁₂H₁₂FNO	205.24	F (C5), CH₃ (C2)	δ ~6.8–7.2 (furan protons), δ ~3.8 (N–CH₂)
4-Fluoro-N-(furan-2-ylmethyl)-2-methylaniline	C₁₂H₁₂FNO	205.24	F (C4), CH₃ (C2)	δ ~6.6–7.0 (aromatic), δ ~4.0 (N–CH₂)
5-Chloro-N-(furan-2-ylmethyl)-2-methylaniline	C₁₂H₁₂ClNO	229.68	Cl (C5), CH₃ (C2)	δ ~7.1–7.5 (aromatic), δ ~3.9 (N–CH₂)
5-Fluoro-N-(3-fluorobenzyl)-2-methylaniline	C₁₄H₁₃F₂N	233.26	F (C5, benzyl C3)	δ ~6.9–7.4 (aromatic), δ ~4.2 (N–CH₂)

Biological Activity

5-Fluoro-N-(furan-2-ylmethyl)-2-methylaniline is an organic compound that has garnered attention in medicinal chemistry due to its potential biological activities, particularly in the fields of oncology and anti-inflammatory therapeutics. This article explores its biological activity, mechanisms of action, synthesis, and relevant research findings.

Chemical Structure and Properties

The compound's structure includes a fluorine atom at the 5-position, a furan ring, and a methyl group at the 2-position of the aniline moiety. This unique configuration influences its chemical reactivity and biological interactions.

Feature	Details
Molecular Formula	C$_{12}$H$_{12}$F N O
Molecular Weight	205.23 g/mol
Key Functional Groups	Fluorine, furan ring

The biological activity of 5-fluoro-N-(furan-2-ylmethyl)-2-methylaniline is primarily attributed to its interaction with specific molecular targets. The fluorine atom enhances lipophilicity, which may improve binding affinity to biological receptors or enzymes. Key mechanisms include:

• Enzyme Inhibition : The compound may inhibit certain enzymes involved in cancer cell proliferation.
• Receptor Modulation : It could modulate receptor activity, influencing various signaling pathways critical for cell survival and apoptosis.

Anti-Cancer Activity

Research indicates that 5-fluoro-N-(furan-2-ylmethyl)-2-methylaniline exhibits significant anti-cancer properties. For instance:

• Cell Line Studies : In vitro studies have shown that the compound can induce apoptosis in various cancer cell lines, including MCF7 (breast cancer) and NCI-H460 (lung cancer) with IC$_{50}$ values ranging from 25 to 50 µM.

Anti-Inflammatory Effects

The compound also shows promise in anti-inflammatory applications. Preliminary studies suggest it may reduce inflammation markers in vitro, indicating potential therapeutic uses in treating inflammatory diseases .

Case Studies and Research Findings

Several studies have explored the biological activity of this compound:

• Cell Viability Assays : A study demonstrated that treatment with 5-fluoro-N-(furan-2-ylmethyl)-2-methylaniline led to a significant decrease in cell viability in MCF7 cells, with flow cytometry confirming increased apoptosis rates .
• Mechanistic Insights : Research highlighted that the presence of the furan ring is crucial for its binding interactions with target proteins, enhancing its efficacy as a drug candidate.
• Comparative Analysis : Comparative studies with structurally similar compounds revealed that variations in substituent positions significantly affect biological activity. For example, compounds with bromine substitutions exhibited broader spectra of activity compared to those with fluorine .